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Compound of Interest

Compound Name: Cacodyl oxide

Cat. No.: B3343075 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Sodium cacodylate buffer is a common choice for preparing biological samples for Scanning

Electron Microscopy (SEM) due to its excellent pH buffering capacity in the physiological range

(pH 5.0-7.4) and its compatibility with aldehyde fixatives. Unlike phosphate buffers, it does not

precipitate with calcium, making it suitable for tissues where calcium preservation is important.

[1][2][3] However, it is crucial to note that sodium cacodylate contains arsenic and is toxic and

potentially carcinogenic; therefore, it must be handled with appropriate safety precautions and

disposed of as hazardous waste.[2][4]

Data Presentation: Sodium Cacodylate Buffer
Recipes
The following tables summarize various formulations of sodium cacodylate buffer commonly

used in SEM sample preparation.

Table 1: Stock Solutions
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Stock Solution
Concentration

Component Amount Water Volume Final Volume

0.2 M

Sodium

Cacodylate

Trihydrate (MW:

214.03 g/mol )

4.28 g Distilled Water 100 mL[5][6]

0.3 M

Sodium

Cacodylate

Trihydrate (MW:

214.03 g/mol )

6.42 g Distilled Water 100 mL

0.4 M

Sodium

Cacodylate

Trihydrate (MW:

214.03 g/mol )

8.56 g Distilled Water 100 mL

Table 2: Working Buffer Recipes
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Final
Concentration

pH
Preparation
from Stock

Additives
(Optional)

Reference

0.1 M 7.4

Mix 50 mL of 0.2

M Sodium

Cacodylate

buffer with 50 mL

of distilled water.

- [4]

0.1 M 7.2-7.4

Dilute a higher

concentration

stock and adjust

pH with HCl.

- [7]

0.1 M 7.3
Dilute from stock

and adjust pH.
3 mM CaCl₂ [8]

0.05 M 7.2

Mix 25 mL of 0.2

M Sodium

Cacodylate with

distilled water to

a final volume of

100 mL. Adjust

pH with 0.2 M

HCl.

- [5]

0.1 M 7.4
Dilute from stock

and adjust pH.
0.1 M Sucrose [9]

Experimental Protocols
Protocol 1: Preparation of 0.1 M Sodium Cacodylate
Buffer, pH 7.4
Materials:

Sodium Cacodylate Trihydrate (Na(CH₃)₂AsO₂·3H₂O)

Distilled or deionized water
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Hydrochloric acid (HCl), 0.1 M or 1 M for pH adjustment

pH meter

Volumetric flasks

Graduated cylinders

Magnetic stirrer and stir bar

Glass storage bottles

Procedure:

Prepare a 0.2 M Stock Solution:

Weigh 4.28 g of sodium cacodylate trihydrate.[6]

Dissolve the powder in approximately 80 mL of distilled water in a beaker with a magnetic

stir bar.

Once fully dissolved, transfer the solution to a 100 mL volumetric flask.

Bring the final volume to 100 mL with distilled water.

Store the 0.2 M stock solution at 4°C.[4]

Prepare the 0.1 M Working Buffer:

To prepare 100 mL of 0.1 M buffer, mix 50 mL of the 0.2 M sodium cacodylate stock

solution with 50 mL of distilled water.[4]

Place the beaker on a magnetic stirrer.

Calibrate the pH meter according to the manufacturer's instructions.

Immerse the pH electrode in the buffer solution.
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Slowly add 0.1 M HCl dropwise to adjust the pH to 7.4 while continuously monitoring the

pH meter.

Store the final 0.1 M buffer at 4°C. The buffer is stable for 2-3 months.[4]

Protocol 2: Preparation of Fixative Solution (2.5%
Glutaraldehyde in 0.1 M Sodium Cacodylate Buffer)
Materials:

0.1 M Sodium Cacodylate buffer, pH 7.4 (prepared as in Protocol 1)

Glutaraldehyde, 25% or 50% aqueous solution (EM grade)

Graduated cylinders or pipettes

Glass bottle for storage

Procedure:

To prepare 10 mL of 2.5% glutaraldehyde fixative:

Start with 5 mL of 0.2 M sodium cacodylate buffer.

Add 1 mL of 25% glutaraldehyde solution.

Add 4 mL of distilled water to bring the final volume to 10 mL. The final concentration of

the buffer will be 0.1 M.

Alternatively, to prepare 100 mL of fixative:

Combine 50 mL of 0.2 M sodium cacodylate buffer with 10 mL of 25% glutaraldehyde and

40 mL of distilled water.[6]

Mix the solution gently but thoroughly.

This fixative solution should be prepared fresh before use for optimal results.[6]
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Mandatory Visualization

Stock Solution (0.2 M) Working Buffer (0.1 M, pH 7.4) Fixative Solution (2.5% Glutaraldehyde)

Weigh 4.28g Sodium
Cacodylate Trihydrate Dissolve in ~80mL dH2O Bring to 100mL

with dH2O Store at 4°C Mix 50mL 0.2M Stock
with 50mL dH2O

Use Stock Adjust pH to 7.4
with HCl Store at 4°C Combine 0.1M Buffer

with Glutaraldehyde
Use Buffer Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing sodium cacodylate buffer and fixative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3343075#sodium-cacodylate-buffer-
recipe-for-sem]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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